Methyl 3-(tert-butoxy)-2,2-dimethylpropanoate

Specification

• CAS No.: 35889-99-7
• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: methyl 2,2-dimethyl-3-[(2-methylpropan-2-yl)oxy]propanoate
• Standard InChI: InChI=1S/C10H20O3/c1-9(2,3)13-7-10(4,5)8(11)12-6/h7H2,1-6H3
• Standard InChI Key: WMQFLGYAQQQGGW-UHFFFAOYSA-N
• SMILES: CC(C)(C)OCC(C)(C)C(=O)OC
• Canonical SMILES: CC(C)(C)OCC(C)(C)C(=O)OC

Introduction

Methyl 3-(tert-butoxy)-2,2-dimethylpropanoate is an organic compound with the molecular formula C10H20O3. It is characterized by its unique structure, featuring a methyl ester group and a tert-butoxy group attached to a 2,2-dimethylpropanoate backbone. This compound is identified by the PubChem CID 59551437 and has a molecular weight of 188.26 g/mol.

Synthesis and Applications

While specific synthesis methods for Methyl 3-(tert-butoxy)-2,2-dimethylpropanoate are not detailed in the available literature, compounds with similar structures often involve reactions that include esterification or etherification steps. The tert-butoxy group can be introduced through a reaction involving a tert-butyl halide or tert-butyl alcohol under appropriate conditions.

Related Compounds

Compounds similar to Methyl 3-(tert-butoxy)-2,2-dimethylpropanoate include other esters and ethers with varying alkyl groups. For example, (R)-Methyl 3-(tert-butoxy)-2-hydroxypropanoate is a related compound with a hydroxyl group instead of a methyl group at the 2-position.

Data Table: Comparison with Related Compound

Compound	Molecular Formula	Molecular Weight	Hydrogen Bond Donor Count
Methyl 3-(tert-butoxy)-2,2-dimethylpropanoate	C10H20O3	188.26 g/mol	0
(R)-Methyl 3-(tert-butoxy)-2-hydroxypropanoate	C8H16O4	176.21 g/mol	1

References:
- PubChem. Methyl 3-(tert-butoxy)-2,2-dimethylpropanoate.
- PubChem. (R)-Methyl 3-(tert-butoxy)-2-hydroxypropanoate.
- Biosynth. Methyl 3-(tert-butoxy)-2,2-dimethylpropanoate.